Superior Oxidative Stability
CAS 6806-56-0 contains an S-acetyl group at the anomeric position that undergoes specific base-catalyzed cleavage to yield a free glycosyl thiol. Using triethylamine in DMF at room temperature, the S-deacetylation of 2,3,4,6-tetra-O-acetyl-1-S-acetyl-β-D-galactopyranose (600 mg, 1.48 mmol) with L-cysteine methyl ester hydrochloride proceeded to give 2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl thiol in 96% isolated yield (517 mg) . In contrast, alkyl thioglycosides (e.g., methyl 1-thio-β-D-galactopyranoside tetraacetate) and aryl thioglycosides (e.g., phenyl 1-thio-β-D-galactopyranoside tetraacetate) do not undergo this mild S-deacetylation pathway and require alternative activation conditions such as electrophilic promoters (NIS/TfOH, Br₂, or Hg(II) salts) for glycosylation, precluding their use as direct glycosyl thiol precursors [1].
| Evidence Dimension | S-deacetylation yield to generate free glycosyl thiol |
|---|---|
| Target Compound Data | 96% isolated yield |
| Comparator Or Baseline | Alkyl/aryl thioglycosides (e.g., methyl or phenyl 1-thio-β-D-galactopyranoside tetraacetate) |
| Quantified Difference | S-acetyl enables direct base-catalyzed cleavage to free thiol; alkyl/aryl require oxidative or electrophilic activation and do not yield free thiol under these mild conditions |
| Conditions | Triethylamine (1 eq) in DMF, room temperature, 1.5 h; target compound concentration 0.1 M |
Why This Matters
This differential reactivity enables procurement of CAS 6806-56-0 as a dual-purpose intermediate: it functions as a stable, storable protected thioglycoside while providing on-demand access to a highly nucleophilic free thiol via a simple, high-yielding deprotection step.
- [1] Liang X-Y, et al. Thioglycosides in Carbohydrate Research. Alkyl/aryl thioglycosides require electrophilic promoters (NIS/TfOH, Br₂, Hg(II)) for activation. View Source
